![molecular formula C18H18N2O2 B5673794 N-(5-acetyl-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)acetamide](/img/structure/B5673794.png)
N-(5-acetyl-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)acetamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to N-(5-acetyl-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)acetamide often involves complex chemical processes. For instance, a series of dibenzo[b,f]azepine hydroxamates were synthesized and shown to have implications in treating vascular cognitive impairment, highlighting the versatility of this compound class (Kaur et al., 2019). Another study detailed the synthesis of dibenzo[b,e]azepin-6-ones and sultam derivatives through a palladium-catalyzed intramolecular Heck reaction, further illustrating the synthetic diversity of these compounds (Das et al., 2019).
Molecular Structure Analysis
The molecular structure of dibenzoazepines is complex, often featuring diastereoisomeric forms. For example, the study of diastereoisomeric forms of 11-ethyl-6,11-dihydro-5H-dibenzo[b,e]azepine-6-carboxamide provided insights into the molecular structure of such compounds, which can serve as precursors in synthesizing anti-allergenic, antidepressant, and antihistaminic drugs (Acosta Quintero et al., 2016).
Chemical Reactions and Properties
Dibenzoazepines, including N-(5-acetyl-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)acetamide, show varied reactivity in chemical reactions. A study on the electrophilic substitution of N-acetylcarbazole and N-acetyl-10,11-dihydrodibenz[b,f]azepine highlighted how N-acetylation affects the reactivity of aromatic nuclei in these compounds (Kricka & Ledwith, 1973).
Physical Properties Analysis
Physical properties such as conformational aspects are crucial for understanding these compounds. The nuclear magnetic resonance spectra and conformations of 5-substituted 10,11-dihydrodibenz[b,f]azepines have been explored to understand their conformational equilibria, providing valuable information on their physical characteristics (Abraham et al., 1974).
Chemical Properties Analysis
The chemical properties of dibenzoazepines are diverse and complex. Studies such as the synthesis and antiallergic activity of 11-(aminoalkylidene)-6,11-dihydrodibenz[b,e]oxepin derivatives shed light on the chemical properties and potential applications of these compounds (Ohshima et al., 1992).
properties
IUPAC Name |
N-(11-acetyl-5,6-dihydrobenzo[b][1]benzazepin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O2/c1-12(21)19-16-10-9-15-8-7-14-5-3-4-6-17(14)20(13(2)22)18(15)11-16/h3-6,9-11H,7-8H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYYBHXYKSVYXII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC2=C(CCC3=CC=CC=C3N2C(=O)C)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>44.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24796673 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
N-(5-acetyl-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl)acetamide |
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